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Compound of Interest

Compound Name: Triallyl cyanurate

Cat. No.: B085880

Proper management and disposal of Triallyl Cyanurate (TAC) are critical for ensuring
laboratory safety and environmental protection. Adherence to established protocols is essential
for researchers, scientists, and drug development professionals handling this chemical.

Immediate Safety and Logistical Information

Before handling or disposing of Triallyl Cyanurate, it is imperative to be aware of its hazards.
TAC is harmful if swallowed and is toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE) and Handling

Proper handling is crucial to minimize exposure and ensure safety.

Ventilation: Always handle Triallyl Cyanurate in a well-ventilated area.[1][2] If dust or
aerosols are generated, use a local exhaust system.[3]

o Eye Protection: Wear tightly fitting safety goggles with side-shields.[4]

o Skin Protection: Use chemical-impermeable gloves and wear impervious clothing.[4]

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator.[4]

e Hygiene: Wash hands and face thoroughly after handling.[1][3][5] Do not eat, drink, or smoke
in areas where the chemical is used.[1][4][5]
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Spill Management and Cleanup Protocol
In the event of a spill, immediate and precise action is required to contain the substance and
prevent environmental contamination.

 Remove Ignition Sources: Immediately remove all sources of ignition from the area.[4][6][7]

o Evacuate Personnel: Evacuate unnecessary personnel to a safe area.[4][8] For solids, the
immediate precautionary measure is to isolate the spill or leak area for at least 25 meters (75
feet) in all directions.[6][7]

o Don Appropriate PPE: Before approaching the spill, ensure you are wearing the correct
personal protective equipment, including respiratory protection, gloves, and safety goggles.

[8]

» Containment: Prevent the spill from entering sewers, drains, or public waters.[3][8] Use dikes
or absorbents to contain the material.[8]

e Cleanup Procedure for Small Spills:

o

Dampen the solid spill material with 60-70% ethanol.[6][7]

o Transfer the dampened material into a suitable, designated, and labeled waste container.

[6][71[°]

o Use absorbent paper also dampened with 60-70% ethanol to pick up any remaining
residue.[6][7]

o Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for
disposal.[6][7]

o Wash all contaminated surfaces with 60-70% ethanol, followed by a soap and water
solution.[6]
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Diagram: Step-by-step workflow for managing a small Triallyl Cyanurate spill.

Waste Disposal Protocol
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The disposal of Triallyl Cyanurate and its containers must be conducted in strict accordance
with all applicable federal, state, and local laws and regulations.[3][5][9]

Consult Regulations: Always consult your local and regional authorities before disposing of
the substance.[1] US EPA guidelines for hazardous waste are listed in 40 CFR Part 261.[3]

e Use a Licensed Contractor: Dispose of surplus and non-recyclable products via a licensed
waste disposal contractor.[9] The contents and container should be disposed of at an
approved waste disposal plant.[5]

« Incineration: One possible method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber
system.[1]

e Avoid Environmental Release: Do not allow the product to enter drains, soil, or waterways.[3]
Avoid release to the environment.[2][4][8] Waste should not be disposed of untreated to the
sewer.[9]

o Container Disposal: Empty containers may retain product residues and should be treated as
hazardous waste.[9] Dispose of them in the same manner as the unused product.[3] Do not
re-use empty containers.[3]

Physical, Chemical, and Toxicological Properties

Understanding the properties of Triallyl Cyanurate can inform safe handling and disposal
procedures.
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Property Value Source
Physical State Solid (Crystal - Lump) at 20°C [1114]
Color White to almost white, or o
colorless

Melting Point 27°C /[ 27.3°C [1114]
Boiling Point ~162°C at 0.33 kPa [1]
Water Solubility 0.31 g/L at 20°C [4]
Acute Toxicity (Oral) LD50: 590 mg/kg (Rat) [1]
Acute Toxicity (Dermal) LD50: 8600 mg/kg (Rabbit) [1]

H302: Harmful if
swallowedH411: Toxic to

GHS Hazard Statements S _ [1][4]
aquatic life with long lasting

effects

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085880#triallyl-cyanurate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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